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Compound of Interest

Compound Name: 3-Amino-2-iodophenol

Cat. No.: B1374696

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Amino-2-iodophenol, a key building
block in organic synthesis and drug discovery. The document outlines commercial availability,
key specifications, and representative experimental protocols for its synthesis and analysis.

Commercial Availability

3-Amino-2-iodophenol (CAS No. 99968-82-8) is available from a select number of chemical
suppliers. While a comprehensive comparative analysis is limited by publicly available data, the
following table summarizes information from key vendors. Researchers are advised to contact
the suppliers directly for the most current and detailed specifications, pricing, and availability.
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Molecular ] .
. CAS Molecular . Purity/Speci Storage
Supplier Weight ( . .
Number Formula fication Conditions
g/mol )
Keep in dark
BLD - place, inert
99968-82-8 CeHsINO 235.02 Not specified
Pharm[1] atmosphere,
2-8°C
Acints[2] 99968-82-8 CeHsINO Not available 95% Not specified
Benchchem|3 N N N N
99968-82-8 Not specified Not specified Not specified Not specified
]
ChemicalBoo - - - Room
99968-82-8 Not specified Not specified Not specified
k[4] temperature

Physicochemical Properties

Property Value

Molecular Formula CeHsINO

Molecular Weight 235.02 g/mol

Appearance Likely a solid (based on related compounds)
SMILES Nclccee(O)cll

Representative Synthesis Protocol

A specific, peer-reviewed synthesis protocol for 3-Amino-2-iodophenol is not readily available

in the public domain. However, a plausible synthetic route can be adapted from established

methods for the iodination of phenols and the manipulation of substituted anilines. The

following is a representative, hypothetical protocol based on the synthesis of related

iodophenols.[5] This protocol should be considered a starting point for methods development

and optimization.

Reaction Scheme:
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Figure 1: A potential synthetic route to 3-Amino-2-iodophenol.

Materials:

3-Aminophenol

e lodine (I2)

e Sodium bicarbonate (NaHCO3)

e Dichloromethane (CH2Cl2)

o Water (H20)

e Sodium thiosulfate (Na2S203)

e Magnesium sulfate (MgSOa4) or Sodium sulfate (NazSOa)
 Silica gel for column chromatography
e Hexanes

o Ethyl acetate

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-
aminophenol (1.0 eq) in a biphasic solvent system of dichloromethane and water.

» Addition of Base: Add sodium bicarbonate (2.0-3.0 eq) to the mixture to act as a base and
neutralize the HI formed during the reaction.
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« lodination: Slowly add a solution of iodine (1.0-1.2 eq) in dichloromethane to the stirring
reaction mixture at room temperature. The reaction progress can be monitored by thin-layer
chromatography (TLC).

o Workup: Upon completion of the reaction, quench any remaining iodine by adding a
saturated aqueous solution of sodium thiosulfate until the iodine color disappears.

o Extraction: Separate the organic layer. Extract the aqueous layer with dichloromethane (2-3
times). Combine the organic layers.

e Washing and Drying: Wash the combined organic layers with brine, and then dry over
anhydrous magnesium sulfate or sodium sulfate.

« Purification: Filter the drying agent and concentrate the solvent under reduced pressure. The
crude product can be purified by flash column chromatography on silica gel using a gradient
of hexanes and ethyl acetate as the eluent.

o Characterization: The structure and purity of the final product should be confirmed by NMR
spectroscopy (*H and 13C) and mass spectrometry.

Representative Analytical Protocol: High-
Performance Liquid Chromatography (HPLC)

A validated HPLC method for 3-Amino-2-iodophenol is not publicly available. The following is
a general method for the analysis of iodinated phenols that can be adapted and optimized for
this specific compound.[6]

Instrumentation:

e HPLC system with a UV detector

e C8 or C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 yum particle size)
Mobile Phase:

o A: Water with 0.1% trifluoroacetic acid (TFA) or formic acid
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¢ B: Acetonitrile or Methanol with 0.1% TFA or formic acid

Gradient Elution (Example):

Time (min) %A %B
0 95 5
25 5 95
30 5 95
31 95 5
35 95 5

Method Parameters:

Flow Rate: 1.0 mL/min

Injection Volume: 10 pL

Column Temperature: 30 °C

Detection Wavelength: 254 nm or 280 nm
Sample Preparation:

e Dissolve a known amount of the sample in the mobile phase or a suitable solvent (e.g.,
methanol, acetonitrile).

« Filter the sample through a 0.45 um syringe filter before injection.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the synthesis, purification, and analysis
of a small organic molecule like 3-Amino-2-iodophenol.
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Figure 2: General experimental workflow for synthesis and characterization.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1374696?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1374696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Drug Development

While specific signaling pathways involving 3-Amino-2-iodophenol are not well-documented,
its structural motifs suggest significant potential in medicinal chemistry and materials science.
As a substituted aminophenol, it can serve as a versatile scaffold for the synthesis of more
complex molecules. The amino and hydroxyl groups provide sites for further functionalization,
while the iodine atom can participate in various cross-coupling reactions (e.g., Suzuki, Heck,
Sonogashira, Buchwald-Hartwig) to form carbon-carbon and carbon-heteroatom bonds. These
reactions are fundamental in the construction of novel heterocyclic systems and biaryl
structures, which are common features in many biologically active compounds. The unique
substitution pattern of 3-Amino-2-iodophenol may offer steric and electronic properties that
could be exploited in the design of targeted therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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